1-Bromodibenzofuran-2-amine

• Molecular Formula: C12H8BrNO
• Molecular Weight: 262.10 g/mol
• IUPAC Name: 1-bromodibenzofuran-2-amine
• InChI: InChI=1S/C12H8BrNO/c13-12-8(14)5-6-10-11(12)7-3-1-2-4-9(7)15-10/h1-6H,14H2
• InChI Key: WQZJGGKTWSZTGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(O2)C=CC(=C3Br)N

Description

1-Bromodibenzofuran-2-amine is an organic compound that belongs to the class of benzofuran derivatives. . The structure of this compound consists of a dibenzofuran core with a bromine atom at the first position and an amine group at the second position.

Preparation Methods

The synthesis of 1-Bromodibenzofuran-2-amine can be achieved through several synthetic routesThe reaction conditions typically involve the use of bromine or a brominating agent in the presence of a catalyst . Industrial production methods may involve large-scale bromination and subsequent amination processes under controlled conditions to ensure high yield and purity .

Chemical Reactions Analysis

1-Bromodibenzofuran-2-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the bromine atom to a hydrogen atom, forming dibenzofuran-2-amine.

Substitution: The bromine atom can be substituted with other functional groups such as hydroxyl, alkyl, or aryl groups.

Common Reagents and Conditions: Typical reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Bromodibenzofuran-2-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound’s biological activities, such as antibacterial and antiviral properties, make it a subject of interest in biological research.

Industry: Used in the production of pharmaceuticals, agrochemicals, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-Bromodibenzofuran-2-amine involves its interaction with specific molecular targets and pathways. The compound can inhibit certain enzymes or receptors, leading to its biological effects. For example, it may inhibit rapid sodium ion influx in atrial and myocardial conduction fibers, slowing down conduction velocity and reducing sinus node autonomy . This mechanism is similar to other benzofuran derivatives used in medical applications.

Comparison with Similar Compounds

1-Bromodibenzofuran-2-amine can be compared with other benzofuran derivatives such as:

1-Bromodibenzofuran: Lacks the amine group, making it less versatile in biological applications.

Dibenzofuran-2-amine: Lacks the bromine atom, which may affect its reactivity and biological activity.

1-Chlorodibenzofuran-2-amine: Similar structure but with a chlorine atom instead of bromine, which may result in different reactivity and biological properties.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties compared to other similar compounds.